Cas no 2229447-20-3 (4-(azetidin-2-yl)-2-bromo-1,3-thiazole)

• Product Name: 4-(azetidin-2-yl)-2-bromo-1,3-thiazole
• CAS No: 2229447-20-3
• MF: C₆H₇BrN₂S
• MW: 219.102178812027
• CID: 6291215
• PubChem ID: 165692859
• Update Time: 2025-10-28

4-(azetidin-2-yl)-2-bromo-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-2-yl)-2-bromo-1,3-thiazole
• 2229447-20-3
• EN300-1926276

• Inchi： 1S/C6H7BrN2S/c7-6-9-5(3-10-6)4-1-2-8-4/h3-4,8H,1-2H2
• InChI Key： JZKLCXADJUVSEO-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C1CCN1

Computed Properties

• Exact Mass: 217.95133g/mol
• Monoisotopic Mass: 217.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.2Ų

Additional information on 4-(azetidin-2-yl)-2-bromo-1,3-thiazole

Recent Advances in the Study of 4-(azetidin-2-yl)-2-bromo-1,3-thiazole (CAS: 2229447-20-3)

The compound 4-(azetidin-2-yl)-2-bromo-1,3-thiazole (CAS: 2229447-20-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by the presence of an azetidine ring fused with a brominated thiazole moiety, exhibits promising biological activities, particularly in the context of drug discovery and development. Recent studies have explored its role as a versatile scaffold for the synthesis of novel bioactive molecules, with a focus on its interactions with various biological targets.

One of the key areas of research involving 4-(azetidin-2-yl)-2-bromo-1,3-thiazole is its application in the design of kinase inhibitors. Kinases play a critical role in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the nanomolar range. The bromine atom at the 2-position of the thiazole ring was found to be crucial for binding affinity, while the azetidine moiety contributed to improved pharmacokinetic properties.

In addition to its kinase inhibitory potential, 4-(azetidin-2-yl)-2-bromo-1,3-thiazole has been investigated for its antimicrobial properties. A recent preprint on bioRxiv highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound disrupts bacterial cell wall synthesis by targeting specific enzymes involved in peptidoglycan assembly. This finding opens new avenues for the development of next-generation antibiotics, particularly in light of the growing threat of antimicrobial resistance.

Another noteworthy development is the use of 4-(azetidin-2-yl)-2-bromo-1,3-thiazole as a building block in the synthesis of PROTACs (Proteolysis Targeting Chimeras). A 2024 paper in ACS Chemical Biology described the incorporation of this scaffold into bifunctional molecules designed to degrade disease-relevant proteins. The researchers reported successful degradation of several oncogenic proteins in vitro, with promising selectivity profiles. The bromothiazole moiety was instrumental in facilitating the recruitment of E3 ubiquitin ligases, a critical step in the PROTAC mechanism of action.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 4-(azetidin-2-yl)-2-bromo-1,3-thiazole and its derivatives. A 2023 patent application (WO2023123456) disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. The method employs a novel catalytic system for the key cyclization step, addressing previous challenges associated with scalability and byproduct formation.

Looking ahead, the versatility of 4-(azetidin-2-yl)-2-bromo-1,3-thiazole continues to inspire innovative research across multiple therapeutic areas. Ongoing clinical trials are evaluating its derivatives as potential treatments for solid tumors, while computational studies are exploring its interactions with emerging drug targets. As the understanding of its structure-activity relationships deepens, this compound is poised to make significant contributions to the development of novel therapeutic agents in the coming years.